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Compound of Interest

Compound Name: 3-Indoxyl caprylate

Cat. No.: B137646 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the solubility characteristics of 3-Indoxyl
caprylate, a key chromogenic substrate used in various biochemical assays. This document is

intended for researchers, scientists, and drug development professionals who utilize this

compound in their work. The guide details the theoretical basis for its solubility, presents

available and estimated solubility data, outlines experimental protocols for determining

solubility, and illustrates a typical enzymatic workflow involving this substrate.

Introduction to 3-Indoxyl Caprylate
3-Indoxyl caprylate, also known as 1H-indol-3-yl octanoate, is a synthetic substrate widely

employed for the detection of esterase and lipase activity. Its molecular structure consists of an

indole ring linked to a caprylate (octanoate) fatty acid chain via an ester bond. This design

leverages the enzymatic cleavage of the ester bond to release 3-indoxyl, which subsequently

undergoes oxidation to form a colored, insoluble indigo dye, providing a visual endpoint for the

assay. The caprylate moiety enhances the lipophilicity of the molecule, influencing its solubility

in various solvents.[1]

Chemical Structure:

IUPAC Name: 1H-indol-3-yl octanoate

Synonyms: 3-Indoxyl octanoate, Y(TM)-CAPRYLATE, Y-CAPRYLATE
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CAS Number: 133950-66-0

Molecular Formula: C₁₆H₂₁NO₂

Molecular Weight: 259.34 g/mol

Solubility of 3-Indoxyl Caprylate
The solubility of a compound is a critical parameter for its effective use in experimental assays,

influencing stock solution preparation, buffer compatibility, and overall assay performance. The

presence of the long-chain caprylate group in 3-Indoxyl caprylate significantly impacts its

solubility profile, making it more soluble in organic solvents and less soluble in aqueous

solutions.

General Solubility Profile
Due to its chemical structure, with a hydrophobic indole ring and a lipophilic octanoate tail, 3-
Indoxyl caprylate is expected to be readily soluble in non-polar organic solvents and have

limited solubility in polar solvents like water.

Quantitative Solubility Data
Precise quantitative solubility data for 3-Indoxyl caprylate is not extensively published in peer-

reviewed literature. However, based on the known solubility of structurally similar compounds,

such as other caprylate esters and indole derivatives, the following table provides estimated

solubility values in common laboratory solvents. It is crucial to note that these are estimations

and should be experimentally verified for specific applications.
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Solvent Chemical Formula Polarity
Estimated
Solubility of 3-
Indoxyl Caprylate

Dimethyl Sulfoxide

(DMSO)
(CH₃)₂SO Polar Aprotic Soluble

Dimethylformamide

(DMF)
(CH₃)₂NCH Polar Aprotic Soluble

Ethanol C₂H₅OH Polar Protic Soluble

Methanol CH₃OH Polar Protic Soluble

Acetone (CH₃)₂CO Polar Aprotic Soluble

Acetonitrile CH₃CN Polar Aprotic Soluble

Chloroform CHCl₃ Non-polar Very Soluble

Dichloromethane

(DCM)
CH₂Cl₂ Non-polar Very Soluble

Hexane C₆H₁₄ Non-polar Soluble

Water H₂O Polar Protic
Insoluble to Sparingly

Soluble

Note: "Soluble" and "Very Soluble" are qualitative terms. For a compound like 1,3-dioctanoyl

glycerol, which shares the octanoyl chain, solubility in DMSO and DMF is reported to be

approximately 1 mg/mL and 30 mg/mL, respectively, while in ethanol and chloroform, it is

around 10 mg/mL.[2] These values can serve as a rough starting point for 3-Indoxyl caprylate.

Experimental Protocol for Solubility Determination:
The Shake-Flask Method
The "gold standard" for determining equilibrium solubility is the shake-flask method. This

protocol provides a reliable way to ascertain the saturation concentration of a solute in a given

solvent at a specific temperature.
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Materials
3-Indoxyl caprylate

Selected solvents (e.g., DMSO, ethanol, water)

Analytical balance

Vials with screw caps

Shaking incubator or orbital shaker

Centrifuge

Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Syringe filters (0.22 µm)

Procedure
Preparation: Add an excess amount of 3-Indoxyl caprylate to a known volume of the

chosen solvent in a sealed vial. The excess solid is crucial to ensure that equilibrium with a

saturated solution is achieved.

Equilibration: Place the vials in a shaking incubator set to a constant temperature (e.g., 25

°C or 37 °C). Agitate the samples for a sufficient period (typically 24-48 hours) to allow the

system to reach equilibrium.

Phase Separation: After equilibration, cease agitation and allow the excess solid to settle. To

ensure complete removal of undissolved solid, centrifuge the samples at a high speed.

Sample Collection and Filtration: Carefully collect an aliquot of the supernatant, ensuring no

solid particles are disturbed. For further purification, pass the aliquot through a syringe filter.

Quantification: Analyze the concentration of 3-Indoxyl caprylate in the filtered supernatant

using a suitable analytical method. Given its chromogenic nature upon hydrolysis, a

colorimetric assay could be developed, but a more direct method like UV-Vis
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spectrophotometry at a wavelength where the intact molecule absorbs, or HPLC, is

recommended for accurate quantification.

Calculation: The determined concentration represents the equilibrium solubility of 3-Indoxyl
caprylate in that solvent at the specified temperature.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps of the shake-flask method for determining the

solubility of 3-Indoxyl caprylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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